sodium 5-methoxy-1-methyl-1H-1,3-benzodiazole-2-carboxylate

• CAS No.: 2416243-18-8
• Molecular Formula: C10H9N2NaO3
• Molecular Weight: 228.2

Description

Sodium 5-methoxy-1-methyl-1H-1,3-benzodiazole-2-carboxylate is a chemical compound with the molecular formula C₁₀H₁₀N₂O₃Na It is a sodium salt derivative of 5-methoxy-1-methyl-1H-1,3-benzodiazole-2-carboxylic acid

Synthetic Routes and Reaction Conditions:

• Starting Materials: The synthesis of this compound typically begins with 5-methoxy-1-methyl-1H-1,3-benzodiazole-2-carboxylic acid.

• Reaction Conditions: The carboxylic acid is treated with sodium hydroxide (NaOH) to form the sodium salt. The reaction is usually carried out in an aqueous solution, and the product is isolated by evaporating the solvent and recrystallizing the compound.

Industrial Production Methods:

• Batch Production: In an industrial setting, the compound is produced in batches. The process involves large-scale reactions with precise control of temperature, pH, and reaction time to ensure consistent quality.

• Purification: The crude product is purified using techniques such as recrystallization, filtration, and drying to achieve the desired purity level.

Types of Reactions:

• Oxidation: this compound can undergo oxidation reactions to form various oxidized products.

• Reduction: Reduction reactions can convert the compound into its reduced forms.

• Substitution: Substitution reactions can replace one or more atoms or groups in the compound with different atoms or groups.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

• Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution.

Major Products Formed:

• Oxidation Products: Oxidized derivatives of the compound.

• Reduction Products: Reduced forms of the compound.

• Substitution Products: Substituted derivatives with different functional groups.

Scientific Research Applications

Chemistry: Sodium 5-methoxy-1-methyl-1H-1,3-benzodiazole-2-carboxylate is used as a building block in organic synthesis. It can be used to synthesize more complex molecules through various chemical reactions.

Biology: The compound has potential biological activities, including antimicrobial and antifungal properties. It can be used in the development of new drugs and treatments.

Medicine: Research is ongoing to explore the therapeutic potential of this compound in treating various diseases. Its derivatives may have applications in pharmaceuticals.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals. Its unique properties make it valuable in various manufacturing processes.

Mechanism of Action

The mechanism by which sodium 5-methoxy-1-methyl-1H-1,3-benzodiazole-2-carboxylate exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, leading to biological responses. The exact mechanism depends on the specific application and the derivatives involved.

Comparison with Similar Compounds

• 5-Methoxy-1-methyl-1H-benzimidazole: A closely related compound with similar chemical structure and properties.

• 1-[(2-methoxyphenyl)methyl]-1H-1,3-benzodiazole-5-carboxylic acid: Another benzodiazole derivative with potential biological activities.

Uniqueness: Sodium 5-methoxy-1-methyl-1H-1,3-benzodiazole-2-carboxylate is unique due to its sodium salt form, which enhances its solubility and reactivity compared to its acid form. This makes it more versatile in various applications.